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Compound of Interest

Compound Name: 2-Methoxyethyl cyanoacetate

Cat. No.: B083140

A Technical Guide to the Material Safety of 2-
Methoxyethyl Cyanoacetate

Audience: This document is intended for researchers, scientists, and drug development
professionals who handle 2-Methoxyethyl cyanoacetate. It provides a comprehensive
overview of its material safety data, handling procedures, and emergency protocols.

Chemical Identification and Core Properties

2-Methoxyethyl cyanoacetate is a clear, liquid chemical compound used as an intermediate in
various organic syntheses.[1][2] It is identified by the following properties:
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Identifier

Value

Reference

Chemical Name

2-Methoxyethyl cyanoacetate

[11(31[4]

Acetic acid, 2-cyano-, 2-

Synonyms methoxyethyl ester H)
CAS Number 10258-54-5 [11[3114]
EC Number 233-597-3 [1][3][4]
Molecular Formula C6HIONO3 [1][5]
Molecular Weight 143.14 g/mol [11[31141[5]
Linear Formula NCCH2CO2CH2CH20CH3 [3][4]

Physical and Chemical Data

The physical and chemical properties of 2-Methoxyethyl cyanoacetate are crucial for its safe

handling and storage.

Property Value Reference

Appearance Clear liquid [11[2]

Odor No data available [1]

Boiling Point - 100Tc@ Pt L2z
mmHgQ)

Flash Point 113 °C (235.4 °F) - closed cup [1103114]

Density 1.127 g/cm3 at 25 °C [1112][31[4][6]

Water Solubility 745 g/L [1107]

Refractive Index n20/D 1.434 [2][3]1[4]

Vapor Pressure

0.0103 mmHg at 25°C

[7]

Hazard Identification and Toxicology
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This substance is classified as hazardous. The GHS classification indicates it can cause skin,
eye, and respiratory irritation, and may be harmful if swallowed.[1][5]

GHS Hazard Classification:

Code Hazard Statement Reference
H303 May be harmful if swallowed [1]

H315 Causes skin irritation [1][5]

H319 Causes serious eye irritation [1][5]

H335 May cause respiratory irritation  [1][5]
Signal Word Warning [1]

Toxicological Data:

Test Species Value Reference

LD50 Oral Rat 4,300 mg/kg [1]

Toxicological Summary:

o Carcinogenicity: No ingredient of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC.[1]

o Acute Effects: The primary acute hazards are irritation to the skin, eyes, and respiratory
system upon contact or inhalation.[1][5]

o General Note: The chemical, physical, and toxicological properties have not been thoroughly
investigated.[1]

Emergency Procedures and First Aid

Immediate and appropriate first aid is critical in the event of exposure. In all cases of exposure,
it is advised to consult a physician and show them the Safety Data Sheet.[1]
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Type of Exposure

Immediate First-Aid Action

Rinse mouth with water.

Do NOT induce vomiting.

Eye Contact

Medical Follow-up

l Consult a Physician

Wash off with soap

and plenty of water.

Rinse thoroughly with water
for at least 15 minutes.

Move to fresh air.
Give artificial respiration if not breathing.

<

Click to download full resolution via product page

Caption: Workflow for first-aid response to various exposure routes.

Experimental Protocols: Safe Handling, Storage,

and Use

While specific toxicological and physical property test methodologies are not publicly available,
a standardized laboratory workflow for handling 2-Methoxyethyl cyanoacetate can be derived

from its safety data.

Generalized Laboratory Handling Protocol:
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1. Preparation
- Review SDS

- Ensure ventilation (fume hood)
- Don appropriate PPE

Safety Check:
PPE Correct?

2. Chemical Handling
- Dispense slowly
- Avoid splashing and vapor generation
- Keep container closed when not in use

3. Experimental Procedure
- Perform reaction in closed or
contained system if possible

\
\

Safety Check:
No skin/eye contact?

4. Cleanup & Decontamination
- Decontaminate surfaces

- Soak up minor spills with
inert absorbent material

\
\

Safety Check:
Proper disposal?

5. Waste Disposal

- Collect in a suitable, closed,
labeled hazardous waste container

Click to download full resolution via product page

Caption: A generalized workflow for safely handling 2-Methoxyethyl cyanoacetate in a lab.
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5.1. Exposure Controls and Personal Protective Equipment (PPE)
Engineering controls and appropriate PPE are essential to minimize exposure.

¢ Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within

a chemical fume hood.[1]
o Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or an eyeshield.[3][4]

o Skin Protection: Wear suitable protective gloves (e.g., chemical impermeable gloves).[3][4]

[8]

o Respiratory Protection: If ventilation is inadequate or for spill cleanup, use a full-face
respirator with appropriate cartridges (Type ABEK - EN 14387) or a supplied-air respirator.
Respirators must be approved by a relevant government standard such as NIOSH or
CEN.[1]

Task Assessment

Adequate Ventilation
(Fume Hood)?

No / Spill Cleanup

Standard PPE: Enhanced PPE:
- Safety Goggles - Standard PPE

- Lab Coat + Full-Face Respirator
- Gloves (ABEK Cartridge)

Click to download full resolution via product page

Caption: Logic diagram for selecting appropriate Personal Protective Equipment (PPE).
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5.2. Handling Procedures

e Avoid contact with skin and eyes.[1]

» Avoid inhaling any vapor or mist.[1]

e Practice normal measures for preventive fire protection.[1]

5.3. Storage Conditions

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

Store locked up.[1]

Incompatible Materials: Keep away from strong oxidizing agents.[1]
Accidental Release and Fire-Fighting Measures
6.1. Accidental Release

In the event of a spill, immediate and cautious action is required.

» Personal Precautions: Use full personal protective equipment, including respiratory
protection. Avoid breathing vapors. Ensure the area is well-ventilated and evacuate
personnel to a safe location.[1]

e Environmental Precautions: Prevent the product from entering drains.[1]

e Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,
vermiculite) and place it in a suitable, closed container for disposal as hazardous waste.[1]
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Spill Detected

1. Evacuate Area
& Ensure Ventilation

:

2. Don Full PPE
(incl. Respirator)

3. Contain Spill
with Inert Material

4. Collect Absorbent
into Closed Container

5. Dispose as
Hazardous Waste

Click to download full resolution via product page
Caption: Step-by-step workflow for responding to an accidental spill.
6.2. Fire-Fighting

¢ Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

o Hazardous Combustion Products: A fire may produce toxic and hazardous gases, including
carbon oxides, nitrogen oxides (NOx), and hydrogen cyanide.[1]

+ Advice for Firefighters: Firefighters should wear self-contained breathing apparatus (SCBA) if
necessary.[1]
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Stability and Reactivity

Understanding the chemical stability and reactivity is key to preventing hazardous situations.

Parameter Description Reference

Reactivity No data available. [1]

) N Stable under recommended
Chemical Stability N [1]
storage conditions.

Hazardous Reactions No data available. [1]

N ] No specific conditions to avoid
Conditions to Avoid ) [1]
are listed.

Incompatible Materials Strong oxidizing agents. [1]

Under fire conditions: Carbon
Hazardous Decomposition oxides, Nitrogen oxides (NOx),  [1]

Hydrogen cyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Methoxyethyl cyanoacetate - Safety Data Sheet [chemicalbook.com]

2. 2-Methoxyethyl cyanoacetate | 10258-54-5 [chemicalbook.com]
3. 5ELEE-2-F R EHEE 98% | Sigma-Aldrich [sigmaaldrich.com]
4. §EZE-2-F R EEE Arxada quality, 299.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]

5. 2-Methoxyethyl cyanoacetate | C6HONO3 | CID 25106 - PubChem
[pubchem.ncbi.nim.nih.gov]

6. CYANOACETIC ACID 2-METHOXYETHYL ESTER [chembk.com]

7. chembk.com [chembk.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chemicalbook.com/msds/2-methoxyethyl-cyanoacetate.htm
https://www.chemicalbook.com/msds/2-methoxyethyl-cyanoacetate.htm
https://www.chemicalbook.com/msds/2-methoxyethyl-cyanoacetate.htm
https://www.chemicalbook.com/msds/2-methoxyethyl-cyanoacetate.htm
https://www.chemicalbook.com/msds/2-methoxyethyl-cyanoacetate.htm
https://www.chemicalbook.com/msds/2-methoxyethyl-cyanoacetate.htm
https://www.benchchem.com/product/b083140?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/2-methoxyethyl-cyanoacetate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4370783.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/411477
https://www.sigmaaldrich.com/HK/zh/product/aldrich/691070
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyethyl-cyanoacetate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyethyl-cyanoacetate
https://www.chembk.com/en/chem/CYANOACETIC%20ACID%202-METHOXYETHYL%20ESTER
https://www.chembk.com/en/chem/2-Methoxyethyl%20cyanoacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

¢ 8. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [2-Methoxyethyl cyanoacetate material safety data sheet
(MSDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083140#2-methoxyethyl-cyanoacetate-material-
safety-data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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